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Compound of Interest

Compound Name: N-Ethylacetanilide

Cat. No.: B1213863 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of N-Ethylacetanilide against

other key acetanilide derivatives. Acetanilide, the first aniline derivative found to possess

analgesic and antipyretic properties, was introduced into medical practice in 1886. However, its

significant toxicity spurred the development of numerous derivatives. This document aims to

collate available experimental data on biological activity and toxicity to assist researchers in

evaluating these compounds for further investigation.

Comparative Analysis of Physicochemical and
Toxicological Properties
The selection of a compound for development is critically dependent on its therapeutic index—

the balance between its efficacy and toxicity. The following table summarizes key

physicochemical properties and acute oral toxicity data for N-Ethylacetanilide and its

structural analogs. A lower LD50 value indicates higher acute toxicity.
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Compound Structure
Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Oral LD50
(Species)

N-

Ethylacetanili

de

N-

Ethylacetanili

de Structure

C₁₀H₁₃NO 163.22 54
Harmful if

swallowed¹

Acetanilide
Acetanilide

Structure
C₈H₉NO 135.16 114.3

800 mg/kg

(Rat)

N-

Methylacetani

lide

N-

Methylacetani

lide Structure

C₉H₁₁NO 149.19 101-104
155 mg/kg

(Mouse)

p-

Acetanisidide

p-

Acetanisidide

Structure

C₉H₁₁NO₂ 165.19 129-132
1190 mg/kg

(Mouse)

¹Specific LD50 data for N-Ethylacetanilide is not readily available in public databases, but its

GHS classification indicates it is harmful if swallowed (Acute Toxicity, Oral, Category 4).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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